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Compound of Interest

Compound Name: oleoyl-L-carnitine

L  Get Quote

Cat. No.: B600620

For researchers, scientists, and drug development professionals, the safe and effective
handling of chemical compounds is paramount to both personal safety and the integrity of
experimental outcomes. This document provides comprehensive, procedural guidance for the
safe handling and disposal of oleoyl-L-carnitine, adopting a conservative approach that treats

the substance as potentially hazardous to ensure a maximum level of safety.

Physical and Chemical Properties

A summary of the key quantitative data for oleoyl-L-carnitine is presented below.

Property Value
Molecular Formula C25H47NOa4
Molecular Weight 425.6 g/mol
Physical State Solid[1]
Purity 295%(1]
Storage Temperature -20°C[1]

Stability

>2 years at -20°C[1]

Solubility

Soluble in ethanol (~20 mg/ml), DMSO (~14
mg/ml), and DMF (~20 mg/ml). Slightly soluble
in methanol.[1]
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Personal Protective Equipment (PPE)

While oleoyl-L-carnitine is not classified as a hazardous substance by the Globally
Harmonized System (GHS), adherence to standard laboratory safety protocols is essential. The
following PPE is recommended to minimize exposure and ensure safe handling.

PPE Category Item Specification

Should be worn at all times in
Eye Protection Safety glasses or goggles the laboratory to protect from

splashes or airborne particles.

Butyl rubber gloves are highly
recommended for handling
esters. Nitrile gloves can also
be used.[2][3] Gloves should

be inspected for integrity

Hand Protection Chemical-resistant gloves

before each use.

A standard lab coat should be
] worn to protect the skin and
Body Protection Laboratory coat ) )
clothing from potential

contamination.

For handling larger quantities
or when there is a potential for
aerosol or dust generation,
, ] Not generally required for work should be conducted in a
Respiratory Protection . i
small quantities chemical fume hood or a well-
ventilated area. If these are not
available, a NIOSH-approved

respirator may be necessary.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling oleoyl-L-carnitine is crucial for safety and to prevent
contamination.

e Preparation:
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o Before handling, thoroughly read the Safety Data Sheet (SDS).
o Ensure that a safety shower and eyewash station are readily accessible.

o Work in a designated, well-ventilated area, preferably a chemical fume hood, especially
when handling the solid, powdered form to minimize dust inhalation.[4]

» Weighing and Solution Preparation:

o To prevent the generation of dust, handle the solid powder carefully. Use a spatula to
transfer the substance.

o When preparing solutions, slowly add the solid oleoyl-L-carnitine to the solvent to avoid
splashing.[1]

o If dissolving in an organic solvent, it is good practice to purge the solution with an inert
gas.[1]

e Experimental Use:
o Handle all solutions containing oleoyl-L-carnitine with care to avoid spills and splashes.
o Keep containers closed when not in use to prevent contamination and evaporation.
e Post-Handling:
o Decontaminate all work surfaces with an appropriate cleaning agent after use.
o Thoroughly wash hands with soap and water after removing gloves.

Disposal Plan

Proper disposal of oleoyl-L-carnitine and any associated contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance. It is recommended to
treat oleoyl-L-carnitine as a hazardous chemical waste.

» Waste Identification and Segregation:
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o Do not mix oleoyl-L-carnitine waste with other waste streams unless explicitly permitted
by your institution's Environmental Health and Safety (EHS) guidelines.

e Waste Collection and Containerization:

o Solid Waste: Collect solid oleoyl-L-carnitine waste in a dedicated, leak-proof, and clearly
labeled container. The label should include "Hazardous Waste" and the full chemical
name.

o Liquid Waste (Solutions): Collect solutions of oleoyl-L-carnitine in a sealable, leak-proof
container that is compatible with the solvent used.

o Contaminated Labware: Disposable items such as gloves, pipette tips, and weighing
paper that are contaminated with oleoyl-L-carnitine should be collected in a designated
hazardous waste container. Non-disposable glassware should be decontaminated by
rinsing with a suitable solvent, and the first rinse should be collected as hazardous liquid
waste.

o Storage and Disposal:
o Store waste containers in a designated, secure area away from incompatible materials.

o Arrange for the disposal of the hazardous waste through your institution's EHS office or a
licensed chemical waste disposal company.

Workflow for Safe Handling of Oleoyl-L-Carnitine
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Caption: Workflow for the safe handling of oleoyl-L-carnitine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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